![molecular formula C15H17N3O2 B2948226 (2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone CAS No. 1022575-66-1](/img/structure/B2948226.png)
(2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone, also known as MPPM, is a chemical compound that has been studied for its potential applications in scientific research. MPPM is a pyrazole derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone is not fully understood. However, studies have suggested that this compound may exert its effects through the inhibition of various signaling pathways. For example, this compound has been shown to inhibit the NF-κB and MAPK signaling pathways, which are involved in inflammation and cancer progression. This compound has also been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral effects, this compound has been shown to have antioxidant properties. Studies have also suggested that this compound may have neuroprotective effects and may improve cognitive function. Additionally, this compound has been shown to have anti-diabetic effects, as it can improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
(2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone has several advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. Additionally, this compound has been shown to be effective at low concentrations, which can reduce the cost of experiments. However, this compound also has some limitations. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, this compound has not been extensively studied in vivo, so its potential side effects and toxicity are not well understood.
Future Directions
There are several future directions for research on (2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone. One area of interest is its potential as a therapeutic agent for inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, this compound may have potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease. Further studies are needed to fully understand the mechanisms of action of this compound and its potential therapeutic applications.
Synthesis Methods
(2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone can be synthesized using a variety of methods. One common method involves the reaction of 2-methyl-5-phenylpyrazole-3-carboxylic acid with morpholine and thionyl chloride. The resulting intermediate is then treated with dimethylformamide dimethyl acetal to yield this compound. Other methods involve the use of different reagents and reaction conditions.
Scientific Research Applications
(2-Methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone has been studied for its potential applications in a variety of scientific research areas. One area of interest is its potential as an anti-inflammatory agent. This compound has been shown to inhibit the production of pro-inflammatory cytokines in vitro and in vivo. Additionally, this compound has been shown to have potential as an anti-cancer agent. Studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in vivo. This compound has also been studied for its potential as an anti-viral agent. Studies have shown that this compound can inhibit the replication of certain viruses, including the influenza virus.
properties
IUPAC Name |
(2-methyl-5-phenylpyrazol-3-yl)-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O2/c1-17-14(15(19)18-7-9-20-10-8-18)11-13(16-17)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJHWCGMWZRZPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.